Cas no 1242267-81-7 (1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)-)

• Product name: 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)-
• CAS No: 1242267-81-7
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• CID: 5306678

1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)-
• Di-tert-butyl (R)-2-(cyanomethyl)piperazine-1,4-dicarboxylate

• Inchi： 1S/C16H27N3O4/c1-15(2,3)22-13(20)18-9-10-19(12(11-18)7-8-17)14(21)23-16(4,5)6/h12H,7,9-11H2,1-6H3/t12-/m1/s1
• InChI Key： OCFZRXVLIYTIRX-GFCCVEGCSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(OC(C)(C)C)=O)C[C@H]1CC#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)-

Comprehensive Analysis of 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)- (CAS No. 1242267-81-7)

The compound 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)- (CAS No. 1242267-81-7) is a specialized chiral derivative of piperazine, widely recognized for its applications in pharmaceutical intermediates and asymmetric synthesis. With the increasing demand for enantiomerically pure compounds in drug development, this molecule has garnered significant attention due to its unique structural features, including the cyanomethyl group and tert-butyl ester moieties. Researchers and industry professionals frequently search for keywords like "chiral piperazine derivatives", "asymmetric synthesis building blocks", and "CAS 1242267-81-7 applications", reflecting its relevance in modern organic chemistry.

One of the most discussed topics in recent years is the role of 1,4-Piperazinedicarboxylic acid derivatives in the development of protease inhibitors and kinase modulators. The (2R)- configuration of this compound makes it particularly valuable for designing stereospecific drugs, aligning with the growing trend of precision medicine. Additionally, its bis(1,1-dimethylethyl) ester groups enhance stability, a critical factor for storage and handling in laboratory settings. Searches related to "piperazine-based drug discovery" and "tert-butyl ester protecting group" often highlight the compound's utility in medicinal chemistry.

From a synthetic perspective, the cyanomethyl functionality in CAS No. 1242267-81-7 offers versatile reactivity, enabling further transformations such as nucleophilic additions or reductions. This aligns with the broader interest in "nitrile-containing intermediates" and "C-C bond formation strategies", which are frequently explored in academic and industrial research. The compound's compatibility with green chemistry principles—such as minimizing waste and using safer solvents—also resonates with current sustainability trends, as evidenced by search queries like "green synthesis of piperazine derivatives".

In analytical chemistry, the characterization of 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)- involves advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure high purity and confirm the stereochemical integrity of the compound, addressing common user concerns such as "how to verify chiral purity" and "HPLC methods for piperazine analysis". The compound's well-defined CAS registry number (1242267-81-7) further facilitates accurate literature and patent searches, a key requirement for researchers.

Beyond pharmaceuticals, this piperazine derivative has potential applications in material science, particularly in the design of chiral catalysts or ligands for asymmetric catalysis. The intersection of organocatalysis and piperazine chemistry is a hot topic, as seen in searches for "chiral auxiliaries for catalysis". Its robust structure and functional group diversity make it a candidate for developing novel polymeric materials, though this area remains underexplored.

In summary, 1,4-Piperazinedicarboxylic acid, 2-(cyanomethyl)-, 1,4-bis(1,1-dimethylethyl) ester, (2R)- (CAS No. 1242267-81-7) exemplifies the convergence of synthetic utility, stereochemical precision, and multidisciplinary applicability. Its alignment with trending search terms like "enantioselective synthesis" and "pharmaceutical intermediates 2023" underscores its enduring relevance in both academic and industrial chemistry.